Cas no 1216222-36-4 ((1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol)

• Product Name: (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol
• CAS No: 1216222-36-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5717345
• PubChem ID: 83814244
• Update Time: 2025-05-27

(1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1461218
• 1216222-36-4
• (1-CYCLOPENTYL-3-METHYL-1H-PYRAZOL-4-YL)METHANOL
• (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol

• Inchi： 1S/C10H16N2O/c1-8-9(7-13)6-12(11-8)10-4-2-3-5-10/h6,10,13H,2-5,7H2,1H3
• InChI Key： BBCORGKSFDBVBR-UHFFFAOYSA-N
• SMILES： OCC1C(C)=NN(C=1)C1CCCC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol

Latest Research Briefing on (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol (CAS: 1216222-36-4) in Chemical Biology and Pharmaceutical Applications

The compound (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol (CAS: 1216222-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic alcohol derivative, characterized by its pyrazole core and cyclopentyl substituent, has shown promising potential in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol in the development of selective JAK3 inhibitors. The research demonstrated that modifications at the 4-position of the pyrazole ring, including the introduction of the hydroxymethyl group, significantly enhanced binding affinity and selectivity. Molecular docking studies revealed that the compound's unique steric and electronic properties allow it to occupy a specific hydrophobic pocket in the JAK3 active site, making it a valuable scaffold for further optimization.

In addition to its applications in kinase inhibition, (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol has been investigated as a precursor for the synthesis of novel anti-inflammatory agents. A recent patent application (WO2023056121) disclosed its use in the preparation of COX-2 selective inhibitors with improved gastrointestinal safety profiles. The hydroxymethyl group was found to be crucial for hydrogen bonding interactions with key residues in the COX-2 active site, while the cyclopentyl moiety contributed to enhanced metabolic stability.

From a synthetic chemistry perspective, several innovative routes have been developed for the efficient production of (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol. A 2024 publication in Organic Process Research & Development described a scalable, one-pot procedure starting from cyclopentyl hydrazine and 2-butyn-1-ol, achieving an overall yield of 78% with excellent purity (>99%). This advancement addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical applications.

Ongoing research is exploring the potential of (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol in other therapeutic areas, including neurodegenerative diseases and oncology. Preliminary in vitro studies suggest that derivatives of this compound may modulate protein-protein interactions involved in tau aggregation, while other analogs have shown antiproliferative activity against certain cancer cell lines. These findings, though preliminary, indicate the versatility of this chemical scaffold and warrant further investigation.

As research progresses, (1-Cyclopentyl-3-methyl-1h-pyrazol-4-yl)methanol continues to demonstrate its value as a versatile building block in medicinal chemistry. Its balanced physicochemical properties, synthetic accessibility, and demonstrated biological activities make it a compound of significant interest for future drug discovery efforts. Researchers are particularly encouraged to explore its potential in combination with emerging drug discovery technologies, such as PROTACs and covalent inhibitor design.